Cas no 19143-96-5 (Benzenebutanoic acid, 4-hydroxy-2-methyl-, methyl ester)

• Product Name: Benzenebutanoic acid, 4-hydroxy-2-methyl-, methyl ester
• CAS No: 19143-96-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1385000
• PubChem ID: 13264980
• Update Time: 2025-04-20

Benzenebutanoic acid, 4-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-hydroxy-2-methyl-, methyl ester
• methyl 4-(4-hydroxy-2-methylphenyl)butanoate
• 19143-96-5
• DTXSID60533046

• Inchi： 1S/C12H16O3/c1-9-8-11(13)7-6-10(9)4-3-5-12(14)15-2/h6-8,13H,3-5H2,1-2H3
• InChI Key： IRNAEQYUWFFPFL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1C=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53